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Compound of Interest

Compound Name: Heptyl acetoacetate

Cat. No.: B1266076 Get Quote

Introduction

Heptyl acetoacetate (CAS No. 42598-96-9), also known as acetoacetic acid n-heptyl ester or

heptyl 3-oxobutanoate, is a specialty chemical with limited publicly available safety and

toxicological data.[1][2] This technical guide synthesizes the available information from various

chemical suppliers and databases to provide researchers, scientists, and drug development

professionals with a concise overview of its known properties and potential hazards. It is

important to note that comprehensive toxicological studies for this compound are not readily

found in the public domain.[1]

Chemical and Physical Properties
The following table summarizes the key physical and chemical properties of heptyl
acetoacetate. This data is essential for understanding its behavior under various laboratory

conditions.
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Property Value Source

Molecular Formula C₁₁H₂₀O₃ [2][3]

Molecular Weight 200.27 - 200.28 g/mol [2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[3][5]

Boiling Point
170 °C @ 30 mmHg 245 - 247

°C @ 760 mmHg
[2][3]

Flash Point
98.33 °C (209.00 °F) (Closed

Cup)
[1][3]

Density 0.95 g/cm³ [2]

Refractive Index 1.4370 - 1.4410 [2]

Vapor Pressure
0.028 mmHg @ 25.00 °C

(estimated)
[3]

logP (o/w) 2.915 (estimated) [2][3]

Purity >95.0% (GC) [5]

Hazard Identification and Classification
There is conflicting information regarding the GHS classification of heptyl acetoacetate. While

some sources indicate no classification, others provide specific hazard statements.[1][2] The

more conservative classification, indicating potential hazards, is presented below. Researchers

should handle this chemical with the assumption that it may be hazardous.

GHS Pictogram: GHS07 (Exclamation Mark)[2]

Signal Word: Warning[2]

Hazard Statements:

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]
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Precautionary Statements:

P264: Wash skin thoroughly after handling.[2]

P280: Wear protective gloves/eye protection/face protection.[2]

P302 + P352: IF ON SKIN: Wash with plenty of water.[2]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[2]

P362 + P364: Take off contaminated clothing and wash it before reuse.[2]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[2]

P337 + P313: If eye irritation persists: Get medical advice/attention.[2]

Heptyl Acetoacetate

GHS Hazard Classification

Heptyl Acetoacetate
CAS: 42598-96-9

GHS07
(Exclamation Mark) Signal Word: Warning

H315: Causes skin irritation

H319: Causes serious eye irritation

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7357873.htm
https://www.benchchem.com/product/b1266076?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266076?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Hazard Classification for Heptyl Acetoacetate.

Toxicological Information
Detailed toxicological data for heptyl acetoacetate is largely unavailable in the public domain.

Oral/Parenteral Toxicity: Not determined.[1]

Dermal Toxicity: Not determined.[1]

Inhalation Toxicity: Not determined.[1]

Due to the lack of specific data, it is prudent to handle this substance with care, using

appropriate personal protective equipment (PPE) to minimize exposure.

Experimental Protocols
A thorough search of publicly available literature and safety data sheets did not yield specific

experimental protocols for the safety testing of heptyl acetoacetate. The provided hazard

classifications are likely based on data from similar chemical structures or computational

models.

First-Aid Measures
Based on the potential for skin and eye irritation, the following first-aid measures are

recommended.
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Skin Contact Eye Contact

Exposure Occurs

IF ON SKIN:
Wash with plenty of water (P302 + P352)

Skin

IF IN EYES:
Rinse cautiously with water for several minutes (P305 + P351 + P338)

Eye

Take off contaminated clothing and wash it before reuse (P362 + P364)

Does irritation persist?

Get medical advice/attention (P332 + P313)

Yes

Monitor

No

Remove contact lenses, if present and easy to do. Continue rinsing.

Does irritation persist?

Get medical advice/attention (P337 + P313)

Yes

Monitor

No

Click to download full resolution via product page

First-Aid Response Workflow for Heptyl Acetoacetate Exposure.

Handling and Storage
Standard safe laboratory practices should be followed when handling heptyl acetoacetate.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment,

including gloves and safety glasses. Avoid contact with skin and eyes. Wash hands

thoroughly after handling.
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Storage: Keep container tightly closed in a dry and well-ventilated place.

Conclusion
Heptyl acetoacetate is a chemical for which comprehensive safety data is not widely available.

The existing information suggests that it should be treated as a substance that can cause skin

and serious eye irritation. Researchers and drug development professionals should adhere to

stringent safety protocols, including the use of appropriate personal protective equipment, to

minimize any potential risk. Further toxicological studies are required to fully characterize the

safety profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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